Cas no 2305276-15-5 (N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide)

• Product Name: N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide
• CAS No: 2305276-15-5
• MF: C₂₂H₁₈F₄N₄O₂
• MW: 446.397538661957
• CID: 6401362
• PubChem ID: 137921417
• Update Time: 2025-07-15

N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z1562378539
• 2305276-15-5
• 2-Acetamido-N-[cyano-[3-(trifluoromethyl)phenyl]methyl]-3-(6-fluoro-1H-indol-3-yl)propanamide
• EN300-7526982
• N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide

• Inchi： 1S/C22H18F4N4O2/c1-12(31)29-19(8-14-11-28-18-9-16(23)5-6-17(14)18)21(32)30-20(10-27)13-3-2-4-15(7-13)22(24,25)26/h2-7,9,11,19-20,28H,8H2,1H3,(H,29,31)(H,30,32)
• InChI Key： PKVJWLYEWHDUFH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CC(C(NC(C#N)C1C=CC=C(C(F)(F)F)C=1)=O)NC(C)=O

Computed Properties

• Exact Mass: 446.13658848g/mol
• Monoisotopic Mass: 446.13658848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.8Ų

Additional information on N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide

N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide (CAS No. 2305276-15-5): An Overview

N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide (CAS No. 2305276-15-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2305276-15-5, is characterized by its unique structural features, including a cyano group, a trifluoromethylated phenyl ring, an acetamido group, and a 6-fluoroindole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. The use of advanced techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis has significantly improved the yield and purity of the final product.

In terms of its biological activity, N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease states. For instance, studies have indicated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes. Additionally, it has been shown to have antiproliferative effects on cancer cells, particularly in models of breast and lung cancer.

The mechanism of action of N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide is multifaceted. The cyano group and the trifluoromethylated phenyl ring contribute to its ability to interact with specific protein targets, while the acetamido group and the 6-fluoroindole moiety enhance its stability and bioavailability. These structural features collectively enable the compound to exert its therapeutic effects with high selectivity and minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are focused on assessing its therapeutic potential in specific disease indications, such as inflammatory disorders and cancer.

The potential applications of N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide extend beyond its direct therapeutic effects. Its unique chemical structure makes it an excellent candidate for further modification and optimization through medicinal chemistry approaches. Researchers are exploring ways to enhance its pharmacokinetic properties, such as improving its solubility and reducing its metabolic degradation, to maximize its therapeutic index.

In conclusion, N-{cyano[3-(trifluoromethyl)phenyl]methyl}-2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanamide (CAS No. 2305276-15-5) represents a promising compound with significant potential in the development of new therapeutic agents. Its unique structural features and biological activities make it a valuable target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.